Cas no 2870660-98-1 (methyl 2-chloro-3-ethynyl-5-fluorobenzoate)

• Product Name: methyl 2-chloro-3-ethynyl-5-fluorobenzoate
• CAS No: 2870660-98-1
• MF: C₁₀H₆ClFO₂
• MW: 212.604845523834
• CID: 6622757
• PubChem ID: 165947776
• Update Time: 2025-06-12

methyl 2-chloro-3-ethynyl-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-3-ethynyl-5-fluorobenzoate

• Inchi： 1S/C10H6ClFO2/c1-3-6-4-7(12)5-8(9(6)11)10(13)14-2/h1,4-5H,2H3
• InChI Key： AETJVFRTRMZXNE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(F)=CC(C#C)=C1Cl

Additional information on methyl 2-chloro-3-ethynyl-5-fluorobenzoate

Methyl 2-Chloro-3-Ethynyl-5-Fluorobenzoate (CAS No. 2870660-98-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-3-ethynyl-5-fluorobenzoate, identified by the CAS number 2870660-98-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of a chloro, ethynyl, and fluoro substituents on a benzoate backbone, make it a versatile building block for drug discovery and development.

The significance of methyl 2-chloro-3-ethynyl-5-fluorobenzoate lies in its ability to undergo a variety of chemical transformations that are essential for constructing intricate molecular architectures. The chloro group, for instance, can participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. Meanwhile, the ethynyl moiety provides a site for further functionalization through reactions such as Sonogashira coupling, which is widely used in the synthesis of arylacetylenes and other complex organic compounds.

Additionally, the fluoro substituent plays a critical role in modulating the pharmacokinetic properties of drug candidates. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of pharmaceuticals. These properties have made fluorinated compounds highly desirable in modern drug design, and methyl 2-chloro-3-ethynyl-5-fluorobenzoate is no exception.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting cancer, inflammation, and neurodegenerative diseases. The compound methyl 2-chloro-3-ethynyl-5-fluorobenzoate has emerged as a valuable tool in these efforts due to its structural versatility and reactivity. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors that disrupt key signaling pathways involved in tumor growth and progression.

One notable application of methyl 2-chloro-3-ethynyl-5-fluorobenzoate is in the development of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the compound's reactive sites, researchers have been able to design highly specific inhibitors that target aberrant kinase activity. These inhibitors have shown promise in preclinical studies and are being evaluated for their potential as therapeutic agents.

The synthesis of methyl 2-chloro-3-ethynyl-5-fluorobenzoate itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies have enabled the efficient preparation of this compound with high purity and yield, making it accessible for large-scale applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly instrumental in achieving these milestones.

The impact of methyl 2-chloro-3-ethynyl-5-fluorobenzoate extends beyond academic research; it has practical implications in industrial settings as well. Pharmaceutical companies rely on such intermediates to streamline their drug development pipelines, reducing both time-to-market and costs associated with synthetic processes. The compound's adaptability allows chemists to explore multiple synthetic routes, optimizing for efficiency and scalability.

In conclusion, methyl 2-chloro-3-ethynyl-5-fluorobenzoate (CAS No. 2870660-98-1) is a pivotal compound in contemporary pharmaceutical synthesis. Its unique structural attributes and reactivity make it an indispensable tool for designing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts worldwide.